![molecular formula C23H18FN7O2 B2382048 2-(4-fluorophenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1019098-02-2](/img/structure/B2382048.png)
2-(4-fluorophenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide
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Description
2-(4-fluorophenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C23H18FN7O2 and its molecular weight is 443.442. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
- Synthesis of Novel Derivatives: A study by Rahmouni et al. (2014) reported the synthesis of new derivatives from pyrazolo[3,4-d]pyrimidin-4(5H)-one, which is closely related to the compound . This research highlights the compound's potential as a versatile precursor for generating various heterocyclic structures.
- Antibacterial Agent Synthesis: In a study by Lin and Weaner (2012), the synthesis of a stable isotope-labeled antibacterial agent related to the compound was described, showcasing its relevance in the development of new antibacterial agents.
Potential Therapeutic Applications
- Anticancer Activity: A study by Al-Sanea et al. (2020) investigated certain derivatives of this compound for their anticancer activity. The findings suggest that these compounds could serve as potential leads in anticancer drug development.
- Antitumor Evaluation: Another study by El-Morsy et al. (2017) evaluated a series of pyrazolo[3,4-d]pyrimidine derivatives, which are structurally similar to the compound , for their antitumor activity against breast adenocarcinoma cells.
Chemical Characterization and Structural Analysis
- Spectroscopic Characterization: Research by Salian et al. (2017) focused on the synthesis and spectroscopic characterization of compounds closely related to the one , providing insights into their structural properties.
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN7O2/c1-14-11-19(26-20(32)12-15-7-9-16(24)10-8-15)31(29-14)23-27-21-18(22(33)28-23)13-25-30(21)17-5-3-2-4-6-17/h2-11,13H,12H2,1H3,(H,26,32)(H,27,28,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXWJHCGNMJHQI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CC2=CC=C(C=C2)F)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN7O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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